Cas no 59495-22-6 (O4-Ethylthymidine)

• Product Name: O4-Ethylthymidine
• CAS No: 59495-22-6
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 370221
• Update Time: 2023-11-22

O4-Ethylthymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine, 4-O-ethyl-(9CI)
• 1-(2-Deoxy-β-D-erythro-pentofuranosyl)-4-ethoxy-5-methyl-2(1H)-py rimidinone
• O(4)-ethylthymidine
• 4-ethoxy-2'-deoxythymidine
• cellotetraose
• CHEBI:62973
• O4-carboxymethyl-rifamycin
• O4-ethyl-2'-deoxythymidine
• O4-Ethylthymidin
• O4-ethylthymidine
• O4-ethyl-thymidine
• Rifamycin B
• rifamycin-B
• rifomycin-B
• 4-O-Ethylthymidine
• O(4)-Ethyldeoxythymidine
• O(4)-Ethyl-2'-deoxythymidine
• Thymidine, 4-O-ethyl-
• 1-(2-Deoxypentofuranosyl)-4-ethoxy-5-methylpyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-4-ethoxy-5-methyl-
• O4-Ethylthymidine

• Inchi： 1S/C12H18N2O5/c1-3-18-11-7(2)5-14(12(17)13-11)10-4-8(16)9(6-15)19-10/h5,8-10,15-16H,3-4,6H2,1-2H3/t8-,9+,10+/m0/s1
• InChI Key： QZVVYDMWOGPALV-IVZWLZJFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(C)=C1)OCC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 420
• XLogP3: -0.1
• Topological Polar Surface Area: 91.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides